Cas no 1211581-62-2 (2-Methyl-5-(trifluoromethyl)isonicotinic acid)

• Product Name: 2-Methyl-5-(trifluoromethyl)isonicotinic acid
• CAS No: 1211581-62-2
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 1032011
• Update Time: 2025-10-28

2-Methyl-5-(trifluoromethyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(trifluoromethyl)isonicotinic acid
• 2-methyl-5-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H6F3NO2/c1-4-2-5(7(13)14)6(3-12-4)8(9,10)11/h2-3H,1H3,(H,13,14)
• InChI Key： UBHYHGCUYWSGIP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C)=NC=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

2-Methyl-5-(trifluoromethyl)isonicotinic acid Security Information

• Storage Condition：2-8°C

Additional information on 2-Methyl-5-(trifluoromethyl)isonicotinic acid

Recent Advances in the Application of 2-Methyl-5-(trifluoromethyl)isonicotinic acid (CAS: 1211581-62-2) in Chemical Biology and Pharmaceutical Research

2-Methyl-5-(trifluoromethyl)isonicotinic acid (CAS: 1211581-62-2) is a fluorinated derivative of isonicotinic acid that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl group and methyl substitution, exhibits unique physicochemical properties that make it a valuable building block for the development of novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including infectious diseases, cancer, and metabolic disorders.

One of the most notable applications of 2-Methyl-5-(trifluoromethyl)isonicotinic acid is its role in the design of small-molecule inhibitors. Researchers have utilized this compound to develop inhibitors targeting specific enzymes and receptors, leveraging its ability to modulate protein-ligand interactions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of potent kinase inhibitors, which showed promising activity against cancer cell lines. The trifluoromethyl group, in particular, was found to enhance binding affinity and metabolic stability, highlighting the compound's utility in drug design.

In addition to its applications in kinase inhibition, 2-Methyl-5-(trifluoromethyl)isonicotinic acid has been investigated for its potential in antimicrobial therapy. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of derivatives of this compound that exhibited potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics. Furthermore, its fluorinated structure was found to improve bioavailability and reduce susceptibility to enzymatic degradation, addressing key challenges in antimicrobial drug development.

The compound's unique properties also extend to its use in agrochemical research. A 2022 study in Pest Management Science highlighted its role in the development of novel herbicides. The trifluoromethyl group was shown to enhance herbicidal activity by interfering with plant metabolic pathways, offering a potential solution for combating herbicide-resistant weeds. This application underscores the versatility of 2-Methyl-5-(trifluoromethyl)isonicotinic acid beyond human therapeutics, demonstrating its broad utility in chemical biology.

Despite these promising findings, challenges remain in the optimization of 2-Methyl-5-(trifluoromethyl)isonicotinic acid-based compounds. Issues such as selectivity, toxicity, and synthetic scalability need to be addressed to fully realize its potential. Ongoing research is focused on refining the structural modifications of this compound to improve its pharmacological profile. For example, a recent preprint on ChemRxiv described a novel synthetic route that enhances yield and purity, paving the way for larger-scale applications.

In conclusion, 2-Methyl-5-(trifluoromethyl)isonicotinic acid (CAS: 1211581-62-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications span drug discovery, antimicrobial therapy, and agrochemical development, driven by its unique structural features. Future research should focus on addressing current limitations and exploring new therapeutic avenues, ensuring its continued relevance in the field. As synthetic methodologies and biological evaluations advance, this compound is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals.